Cas no 180863-54-1 (methyl 3-(azidomethyl)benzoate)

methyl 3-(azidomethyl)benzoate structure

180863-54-1 structure

Product Name:methyl 3-(azidomethyl)benzoate

CAS No:180863-54-1

Molecular Formula:C₉H₉N₃O₂

Molecular Weight:191.18666

CID:1377694

PubChem ID:11769343

methyl 3-(azidomethyl)benzoate Properties

Names and Identifiers

- Benzoic acid, 3-(azidomethyl)-, methyl ester
- 3-Azidomethyl-benzoic acid methyl ester
- Methyl 3-azidomethylbenzoate
- methyl 3-(azidomethyl)benzoate
- GODLXLJGPJGHMO-UHFFFAOYSA-N
- AKOS010631296
- 180863-54-1
- DB-112311
- SCHEMBL13555494
- methyl3-(azidomethyl)benzoate
- A898411
- F2157-0553
- EN300-1217161
- +Expand
- InChIKey： GODLXLJGPJGHMO-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9N3O2/c1-14-9(13)8-4-2-3-7(5-8)6-11-12-10/h2-5H,6H2,1H3
- SMILES： COC(=O)C1=CC=CC(=C1)CN=[N+]=[N-]

Computed Properties

Exact Mass: 191.06957
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 191.069476538g/mol
Heavy Atom Count: 14
Complexity: 248
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 40.7Å²

Experimental Properties

PSA: 75.06

methyl 3-(azidomethyl)benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P021O5S-50mg	methyl3-(azidomethyl)benzoate	180863-54-1	95%	50mg	$262.00	2024-06-18
Enamine	EN300-1217161-0.05g	methyl 3-(azidomethyl)benzoate	180863-54-1	95%	0.05g	$168.0	2023-07-08
Life Chemicals	F2157-0553-0.25g	methyl 3-(azidomethyl)benzoate	180863-54-1	95%+	0.25g	$539.0	2023-09-06
TRC	M293311-100mg	methyl 3-(azidomethyl)benzoate	180863-54-1		100mg	$ 115.00	2022-06-04

methyl 3-(azidomethyl)benzoate Related Literature

1. Front cover

Org. Chem. Front., 2020,7, 631-632
2. Zinc(ii) nitrite coordination polymers based on rigid and flexible organic nitrogen donor ligands†

Maryam Ghoreishi Amiri,Ghodrat Mahmoudi,Ali Morsali,Allen D. Hunter,Matthias Zeller CrystEngComm, 2007,9, 686-697
3. A function-switchable metal-free photocatalyst for the efficient and selective production of hydrogen and hydrogen peroxide†

Qingyao Wu,Yan Liu,Jingjing Cao,Yue Sun,Fan Liao,Yang Liu,Hui Huang,Mingwang Shao,Zhenhui Kang J. Mater. Chem. A, 2020,8, 11773-11780
4. Tailor-made polyesters based on pentadecalactonevia enzymatic catalysis

Cristian Vaida,Helmut Keul,Martin Moeller Green Chem., 2011,13, 889-899
5. The effects of overhang placement and multivalency on cell labeling by DNA origami†

Ying Liu,Piyumi Wijesekara,Sriram Kumar,Weitao Wang Nanoscale, 2021,13, 6819-6828
6. A novel green chemistry gelation method for polyvinyl pyrrolidone (PVP) and dimethylpolysiloxane (silicone): microwave-induced in-liquid-plasma†

Satoshi Horikoshi,Seiya Sawada,Nick Serpone RSC Adv., 2021,11, 24326-24335
7. AIE-active bis-cyanostilbene-based organogels for quantitative fluorescence sensing of CO2 based on molecular recognition principles†

Yao Ma,Massimo Cametti,Zoran Džolić,Shimei Jiang J. Mater. Chem. C, 2018,6, 9232-9237
8. Improvement of the catalytic stability of molybdenum carbide via encapsulation within carbon nanotubes in dry methane reforming†

Haifeng Gao,Zhiwei Yao,Yan Shi,Siqi Wang Catal. Sci. Technol., 2018,8, 697-701
9. Inside front cover

J. Mater. Chem. B, 2020,8, 7294-7294
10. Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†

Abdeld Khoukh,Kamel Chougrani,Valérie Alard Polym. Chem., 2018,9, 757-768

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